SetmEegenin 1

• CAS No.: 1227633-49-9
• Product Name: SetmEegenin 1
• Molecular Formula: C24H23N5OS
• Molecular Weight: 429.542
• IUPAC Name: 4-[2-[[2-(1-benzothiophen-3-yl)-9-propan-2-ylpurin-6-yl]amino]ethyl]phenol
• Standard InChI: InChI=1S/C24H23N5OS/c1-15(2)29-14-26-21-23(25-12-11-16-7-9-17(30)10-8-16)27-22(28-24(21)29)19-13-31-20-6-4-3-5-18(19)20/h3-10,13-15,30H,11-12H2,1-2H3,(H,25,27,28)
• Standard InChIKey: BGFHMYJZJZLMHW-UHFFFAOYSA-N
• SMILES: CC(C)N1C=NC2=C(N=C(N=C21)C3=CSC4=CC=CC=C43)NCCC5=CC=C(C=C5)O
• Appearance: Solid powder
• Description: SetmEegenin 1 is a purine derivative that antagonizes aryl hydrocarbon receptor signaling with an IC50 value of 127 nM in CD34+ cells, which results in sustained expression of CD34.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SetmEegenin 1
• Reference: 1: Baron F, Nagler A. Novel strategies for improving hematopoietic reconstruction after allogeneic hematopoietic stem cell transplantation or intensive chemotherapy. Expert Opin Biol Ther. 2016 Dec 8. [Epub ahead of print] PubMed PMID: 27927023.; 2: Koide R, Kulkeaw K, Tanaka Y, Swain A, Nakanishi Y, Sugiyama D. Aryl Hydrocarbon Receptor Antagonist StemRegenin 1 Promotes the Expansion of Human Promyelocytic Leukemia Cell Line, NB4. Anticancer Res. 2016 Jul;36(7):3635-43. PubMed PMID: 27354634.; 3: Bock KW. From dioxin toxicity to putative physiologic functions of the human Ah receptor in homeostasis of stem/progenitor cells. Biochem Pharmacol. 2016 Jun 25. pii: S0006-2952(16)30141-1. doi: 10.1016/j.bcp.2016.06.015. [Epub ahead of print] Review. PubMed PMID: 27349986.; 4: Strassel C, Brouard N, Mallo L, Receveur N, Mangin P, Eckly A, Bieche I, Tarte K, Gachet C, Lanza F. Aryl hydrocarbon receptor-dependent enrichment of a megakaryocytic precursor with a high potential to produce proplatelets. Blood. 2016 May 5;127(18):2231-40. doi: 10.1182/blood-2015-09-670208. PubMed PMID: 26966088; PubMed Central PMCID: PMC4859197.; 5: Wagner JE Jr, Brunstein CG, Boitano AE, DeFor TE, McKenna D, Sumstad D, Blazar BR, Tolar J, Le C, Jones J, Cooke MP, Bleul CC. Phase I/II Trial of StemRegenin-1 Expanded Umbilical Cord Blood Hematopoietic Stem Cells Supports Testing as a Stand-Alone Graft. Cell Stem Cell. 2016 Jan 7;18(1):144-55. doi: 10.1016/j.stem.2015.10.004. PubMed PMID: 26669897; PubMed Central PMCID: PMC4881386.; 6: Roeven MW, Thordardottir S, Kohela A, Maas F, Preijers F, Jansen JH, Blijlevens NM, Cany J, Schaap N, Dolstra H. The Aryl Hydrocarbon Receptor Antagonist StemRegenin1 Improves In Vitro Generation of Highly Functional Natural Killer Cells from CD34(+) Hematopoietic Stem and Progenitor Cells. Stem Cells Dev. 2015 Dec 15;24(24):2886-98. doi: 10.1089/scd.2014.0597. PubMed PMID: 26414401.; 7: Bao W, Gao M, Cheng Y, Lee HJ, Zhang Q, Hemingway S, Luo Z, Krol A, Yang G, An J. Biomodification of PCL Scaffolds with Matrigel, HA, and SR1 Enhances De Novo Ectopic Bone Marrow Formation Induced by rhBMP-2. Biores Open Access. 2015 Jun 1;4(1):298-306. doi: 10.1089/biores.2015.0020. PubMed PMID: 26309805; PubMed Central PMCID: PMC4497713.; 8: Heinz N, Ehrnström B, Schambach A, Schwarzer A, Modlich U, Schiedlmeier B. Comparison of Different Cytokine Conditions Reveals Resveratrol as a New Molecule for Ex Vivo Cultivation of Cord Blood-Derived Hematopoietic Stem Cells. Stem Cells Transl Med. 2015 Sep;4(9):1064-72. doi: 10.5966/sctm.2014-0284. PubMed PMID: 26160960; PubMed Central PMCID: PMC4542867.; 9: Fares I, Rivest-Khan L, Cohen S, Sauvageau G. Small molecule regulation of normal and leukemic stem cells. Curr Opin Hematol. 2015 Jul;22(4):309-16. doi: 10.1097/MOH.0000000000000151. Review. PubMed PMID: 26049751.; 10: Dahlberg A, Brashem-Stein C, Delaney C, Bernstein ID. Enhanced generation of cord blood hematopoietic stem and progenitor cells by culture with StemRegenin1 and Delta1(Ext-IgG.). Leukemia. 2014 Oct;28(10):2097-101. doi: 10.1038/leu.2014.181. PubMed PMID: 24903478; PubMed Central PMCID: PMC4192089.; 11: Thordardottir S, Hangalapura BN, Hutten T, Cossu M, Spanholtz J, Schaap N, Radstake TR, van der Voort R, Dolstra H. The aryl hydrocarbon receptor antagonist StemRegenin 1 promotes human plasmacytoid and myeloid dendritic cell development from CD34+ hematopoietic progenitor cells. Stem Cells Dev. 2014 May 1;23(9):955-67. doi: 10.1089/scd.2013.0521. PubMed PMID: 24325394.; 12: Gori JL, Chandrasekaran D, Kowalski JP, Adair JE, Beard BC, D'Souza SL, Kiem HP. Efficient generation, purification, and expansion of CD34(+) hematopoietic progenitor cells from nonhuman primate-induced pluripotent stem cells. Blood. 2012 Sep 27;120(13):e35-44. PubMed PMID: 22898598; PubMed Central PMCID: PMC3460690.; 13: Sauvageau G, Humphries RK. Medicine. The blood stem cell Holy Grail? Science. 2010 Sep 10;329(5997):1291-2. doi: 10.1126/science.1195173. PubMed PMID: 20829472.; 14: Boitano AE, Wang J, Romeo R, Bouchez LC, Parker AE, Sutton SE, Walker JR, Flaveny CA, Perdew GH, Denison MS, Schultz PG, Cooke MP. Aryl hydrocarbon receptor antagonists promote the expansion of human hematopoietic stem cells. Science. 2010 Sep 10;329(5997):1345-8. doi: 10.1126/science.1191536. Erratum in: Science. 2011 May 6;332(6030):664. PubMed PMID: 20688981; PubMed Central PMCID: PMC3033342.
• PubChem Compound: 46199207
• Last Modified: Nov 11 2021